Cas no 2648948-70-1 (2-{5-4-bromo-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-4-(trifluoromethyl)phenyl-1H-imidazole)

• Product Name: 2-{5-4-bromo-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-4-(trifluoromethyl)phenyl-1H-imidazole
• CAS No: 2648948-70-1
• MF: C₂₂H₁₃BrF₆N₂O
• MW: 515.245845556259
• MDL: MFCD34168707
• CID: 5240010
• Update Time: 2025-10-31

2-{5-4-bromo-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-4-(trifluoromethyl)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole
• 2-{5-4-bromo-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-4-(trifluoromethyl)phenyl-1H-imidazole

• MDL： MFCD34168707
• Inchi： 1S/C22H13BrF6N2O/c1-11-19(12-2-5-14(6-3-12)21(24,25)26)31-20(30-11)18-9-8-17(32-18)13-4-7-16(23)15(10-13)22(27,28)29/h2-10H,1H3,(H,30,31)
• InChI Key： OIRWKNYPIBIBPU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C3=CC=C(Br)C(C(F)(F)F)=C3)O2)NC(C2=CC=C(C(F)(F)F)C=C2)=C(C)N=1

Additional information on 2-{5-4-bromo-3-(trifluoromethyl)phenylfuran-2-yl}-5-methyl-4-4-(trifluoromethyl)phenyl-1H-imidazole

Compound CAS No. 2648948-70-1: 2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole

The compound with CAS No. 2648948-70-1, named 2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole, is a highly specialized organic molecule with a complex structure. This compound has garnered significant attention in the field of organic chemistry due to its unique properties and potential applications in drug discovery and material science. The molecule consists of several key functional groups, including a bromine atom, trifluoromethyl groups, a furan ring, and an imidazole ring, which collectively contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of imidazole-containing compounds in various biological systems. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-interactions, making it a valuable component in medicinal chemistry. In this compound, the imidazole ring is further substituted with a methyl group and a furan ring, which enhances its structural complexity and functional diversity.

The presence of trifluoromethyl groups in the molecule adds another layer of complexity. Trifluoromethyl groups are highly electronegative and can significantly influence the electronic properties of the molecule. These groups are often used in drug design to improve pharmacokinetic profiles, such as increasing lipophilicity and enhancing metabolic stability. In this compound, the trifluoromethyl groups are attached to both the phenyl rings, which are further connected to the furan and imidazole rings through substitution patterns that maximize molecular rigidity and planarity.

The bromine atom present in the structure is another critical feature. Bromine is a halogen that can act as an electron-withdrawing group, influencing the reactivity of the molecule. In this case, the bromine atom is located on one of the phenyl rings, which may play a role in modulating the electronic interactions within the molecule. Such substitution patterns are often exploited in medicinal chemistry to fine-tune bioactivity and selectivity.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of complex molecules like this one. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution and potential reactivity sites within the molecule. These studies have revealed that the molecule exhibits significant π-conjugation across its aromatic systems, which could enhance its ability to participate in intermolecular interactions.

In terms of synthesis, this compound represents a challenging target due to its intricate structure. The synthesis likely involves multiple steps, including nucleophilic aromatic substitutions, coupling reactions, and cyclizations. Researchers have explored various strategies to construct such molecules efficiently, often leveraging modern catalytic methods and transition metal-mediated reactions.

The potential applications of this compound are vast. Given its structural features, it could serve as a lead compound in drug discovery programs targeting various therapeutic areas. For example, its ability to form hydrogen bonds and engage in π-interactions makes it a promising candidate for modulating protein-protein interactions or inhibiting enzymatic activity. Additionally, its electron-withdrawing groups could make it suitable for use in electronic materials or sensors.

Furthermore, recent research has emphasized the importance of understanding the stereochemistry of such compounds. The molecule's chiral centers or planar regions could influence its biological activity by affecting how it interacts with target proteins or other biomolecules. Advanced analytical techniques like X-ray crystallography have been instrumental in resolving such structural details.

In conclusion, CAS No. 2648948-70-1 represents a sophisticated organic compound with a wealth of structural features that make it an intriguing subject for both academic research and industrial applications. Its complex architecture suggests numerous opportunities for further exploration into its chemical properties and potential uses.